![molecular formula C14H8ClN3O3 B5801706 4-chloro-N-(4-cyanophenyl)-2-nitrobenzamide](/img/structure/B5801706.png)
4-chloro-N-(4-cyanophenyl)-2-nitrobenzamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
4-chloro-N-(4-cyanophenyl)-2-nitrobenzamide is a chemical compound that has gained significant attention in scientific research. This compound is commonly known as CCN and has been synthesized using various methods. CCN has been found to have potential applications in scientific research, particularly in the study of the mechanism of action, biochemical and physiological effects, and future directions.
Mechanism of Action
The mechanism of action of CCN is not fully understood. However, studies have shown that CCN inhibits the activity of certain enzymes that are involved in the growth of cancer cells. CCN has also been found to induce apoptosis, a process that leads to the death of cancer cells.
Biochemical and Physiological Effects
CCN has been found to have several biochemical and physiological effects. Studies have shown that CCN can inhibit the activity of certain enzymes that are involved in the growth of cancer cells. CCN has also been found to induce apoptosis, a process that leads to the death of cancer cells. CCN has been found to have antibacterial properties and can inhibit the growth of certain bacteria.
Advantages and Limitations for Lab Experiments
CCN has several advantages for lab experiments. It is easy to synthesize and can be produced in high yields. CCN is also stable and can be stored for long periods. However, CCN has some limitations for lab experiments. It is toxic and can be harmful if not handled properly. CCN is also expensive, which can limit its use in some experiments.
Future Directions
There are several future directions for the study of CCN. One area of research is the development of CCN as a potential anticancer drug. Studies have shown that CCN has anticancer properties and can inhibit the growth of cancer cells. Another area of research is the development of CCN as an antibacterial agent. CCN has been found to have antibacterial properties and can inhibit the growth of certain bacteria. Additionally, research can be done to study the mechanism of action of CCN and to identify other potential applications for this compound.
Conclusion
4-chloro-N-(4-cyanophenyl)-2-nitrobenzamide is a chemical compound that has gained significant attention in scientific research. This compound has potential applications in the study of cancer, inflammatory diseases, and as an antibacterial agent. CCN has several advantages for lab experiments, including its ease of synthesis and stability. However, CCN is toxic and can be harmful if not handled properly. There are several future directions for the study of CCN, including the development of CCN as a potential anticancer drug and as an antibacterial agent.
Synthesis Methods
There are several methods used for the synthesis of CCN, including the reaction of 4-chloro-2-nitrobenzoic acid with 4-cyanophenylamine in the presence of a coupling agent. Another method involves the reaction of 4-chloro-2-nitrobenzoic acid with 4-cyanophenyl isocyanate. These methods have been found to be effective in producing CCN in high yields.
Scientific Research Applications
CCN has been found to have potential applications in scientific research, particularly in the study of cancer. Studies have shown that CCN has anticancer properties and can inhibit the growth of cancer cells. CCN has also been found to have potential applications in the treatment of inflammatory diseases and as an antibacterial agent.
properties
IUPAC Name |
4-chloro-N-(4-cyanophenyl)-2-nitrobenzamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H8ClN3O3/c15-10-3-6-12(13(7-10)18(20)21)14(19)17-11-4-1-9(8-16)2-5-11/h1-7H,(H,17,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JWTZJJFYMCXOPZ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C#N)NC(=O)C2=C(C=C(C=C2)Cl)[N+](=O)[O-] |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H8ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
301.68 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.